N-{[5-[(2-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}-N-[(4-methoxybenzoyl)oxy]amine

• IUPAC Name: [(E)-[5-[(2-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methylideneamino] 4-methoxybenzoate
• InChI: InChI=1S/C21H17ClF3N3O3S/c1-28-19(32-12-14-5-3-4-6-17(14)22)16(18(27-28)21(23,24)25)11-26-31-20(29)13-7-9-15(30-2)10-8-13/h3-11H,12H2,1-2H3/b26-11+
• InChI Key: BEIOTRIMEFDJST-KBKYJPHKSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NOC(=O)C2=CC=C(C=C2)OC)SCC3=CC=CC=C3Cl
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=N/OC(=O)C2=CC=C(C=C2)OC)SCC3=CC=CC=C3Cl
• Molecular Formula: C21H17ClF3N3O3S
• Molecular Weight: 483.9 g/mol
• CAS No.: 321553-41-7

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrazole ring, which is a type of aromatic heterocycle, and a benzyl group, which is a common substituent in organic chemistry. The presence of a sulfanyl group suggests that this compound could participate in various chemical reactions involving sulfur.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the bonds between them. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The presence of a sulfanyl group could make it a good nucleophile, allowing it to participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of a sulfanyl group could affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential use in medicine.